Cas no 100726-00-9 (Benzoic acid, 2-[(4-methyl-2-nitrophenyl)thio]-)
100726-00-9 structure
Product Name:Benzoic acid, 2-[(4-methyl-2-nitrophenyl)thio]-
CAS No:100726-00-9
MF:C14H11NO4S
MW:289.306442499161
CID:1126198
Update Time:2024-07-27
Benzoic acid, 2-[(4-methyl-2-nitrophenyl)thio]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-[(4-methyl-2-nitrophenyl)thio]-
- 2-(4'-methyl-2'-nitrophenylthio)benzoic acid
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- Inchi: 1S/C14H11NO4S/c1-9-6-7-13(11(8-9)15(18)19)20-12-5-3-2-4-10(12)14(16)17/h2-8H,1H3,(H,16,17)
- InChI Key: AONXLRMVJCBOLL-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=CC=C1SC1=CC=C(C)C=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 289.04093
Experimental Properties
- Density: 1.42±0.1 g/cm3(Predicted)
- Melting Point: 189-191 °C(Solv: ethanol (64-17-5); water (7732-18-5))
- Boiling Point: 445.0±40.0 °C(Predicted)
- PSA: 80.44
- pka: 3.35±0.36(Predicted)
Benzoic acid, 2-[(4-methyl-2-nitrophenyl)thio]- Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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